Cas no 143759-73-3 (1-Piperazineethanol,4-[4,4-bis(4-fluorophenyl)butyl]-a-[(phenylthio)methyl]-, (R)- (9CI))

• Product Name: 1-Piperazineethanol,4-[4,4-bis(4-fluorophenyl)butyl]-a-[(phenylthio)methyl]-, (R)- (9CI)
• CAS No: 143759-73-3
• MF: C₂₉H₃₄F₂N₂OS
• MW: 496.654873371124
• CID: 154441
• PubChem ID: 3072712
• Update Time: 2025-04-19

1-Piperazineethanol,4-[4,4-bis(4-fluorophenyl)butyl]-a-[(phenylthio)methyl]-, (R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineethanol,4-[4,4-bis(4-fluorophenyl)butyl]-a-[(phenylthio)methyl]-, (R)- (9CI)
• (2R)-1-[4-[4,4-bis(4-fluorophenyl)butyl]piperazin-1-yl]-3-phenylsulfanylpropan-2-ol
• 143759-73-3
• SCHEMBL9145510
• (R)-(+)-1-(4,4-Bis(4-fluorophenyl)butyl)-4-(2-hydroxy-3-phenylthiopropyl)piperazine
• 1-Piperazineethanol, 4-(4,4-bis(4-fluorophenyl)butyl)-alpha-((phenylthio)methyl)-, (R)-
• (R)-4-(4,4-Bis(4-fluorophenyl)butyl)-alpha-((phenylthio)methyl)-1-piperazineethanol

• Inchi： 1S/C29H34F2N2OS/c30-25-12-8-23(9-13-25)29(24-10-14-26(31)15-11-24)7-4-16-32-17-19-33(20-18-32)21-27(34)22-35-28-5-2-1-3-6-28/h1-3,5-6,8-15,27,29,34H,4,7,16-22H2/t27-/m1/s1
• InChI Key： KMONIWZOMQQSPR-HHHXNRCGSA-N
• SMILES： S(C1C=CC=CC=1)C[C@@H](CN1CCN(CCCC(C2C=CC(=CC=2)F)C2C=CC(=CC=2)F)CC1)O

Computed Properties

• Exact Mass: 496.23622
• Monoisotopic Mass: 496.236
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Density: 1.23
• Boiling Point: 625.2°C at 760 mmHg
• Flash Point: 331.9°C
• Refractive Index: 1.624
• PSA: 26.71